1-Imidazolidinepropanenitrile, 2,5-dioxo-

• CAS No.: 1016715-90-4
• Molecular Formula: C6H7N3O2
• Molecular Weight: 153.14 g/mol
• IUPAC Name: 3-(2,5-dioxoimidazolidin-1-yl)propanenitrile
• InChI: InChI=1S/C6H7N3O2/c7-2-1-3-9-5(10)4-8-6(9)11/h1,3-4H2,(H,8,11)
• InChI Key: BZJSLQQLYCMDND-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)N(C(=O)N1)CCC#N

Description

1-Imidazolidinepropanenitrile, 2,5-dioxo-4,4-diphenyl (CAS: 164646-98-4) is a nitrile-functionalized derivative of the imidazolidine structural family. The compound features a 2,5-dioxoimidazolidine core substituted with two phenyl groups at the 4-position and a propanenitrile moiety. This structure distinguishes it from related esters or carboxylic acid derivatives, as the nitrile group (-CN) imparts distinct reactivity and physicochemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-Imidazolidinepropanenitrile, 2,5-dioxo- typically involves the cyclization of appropriate precursors under controlled conditions. One common method includes the reaction of a nitrile with an imidazolidine derivative in the presence of a suitable catalyst. The reaction conditions often require specific temperatures and solvents to ensure the desired product yield and purity .

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize by-products. The process may include steps such as purification through crystallization or distillation to obtain the compound in its pure form .

Chemical Reactions Analysis

Types of Reactions: 1-Imidazolidinepropanenitrile, 2,5-dioxo- undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form different derivatives, depending on the oxidizing agent used.

Reduction: Reduction reactions can convert the nitrile group to an amine or other functional groups.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups under specific conditions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Various catalysts and solvents are employed to facilitate substitution reactions.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield imidazolidine derivatives with additional oxygen-containing functional groups, while reduction may produce amines .

Scientific Research Applications

1-Imidazolidinepropanenitrile, 2,5-dioxo- has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 1-Imidazolidinepropanenitrile, 2,5-dioxo- exerts its effects involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, influencing various biochemical pathways. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Functional Group Variations

The nitrile group in 1-Imidazolidinepropanenitrile, 2,5-dioxo-4,4-diphenyl contrasts with ester (-COOR) or carboxylic acid (-COOH) groups in analogs:

• Esters: Compounds like 1-Imidazolidinepropanoic acid, 2,5-dioxo-, 2-methoxyethyl ester (CAS: 130769-39-0) and its 2-phenoxyethyl ester counterpart (CAS: 130769-41-4) are glycol ether derivatives used in surfactants or plasticizers due to their hydrolytic stability and solubility in nonpolar media .
• Carboxylic Acids: Derivatives such as 2-(2,5-dioxo-4,4-diphenylimidazolidin-1-yl)propanoic acid (CAS: 35053-72-6) exhibit acidity that facilitates salt formation, making them suitable for coordination chemistry or drug formulation .
• Nitriles: The nitrile group in the target compound enhances polarity and reactivity, favoring applications in click chemistry (e.g., cyano-based coupling reactions) or as intermediates in heterocyclic synthesis.

Substituent Effects

The 4,4-diphenyl substitution on the imidazolidine ring introduces steric bulk and aromaticity, influencing stability and solubility:

• Diphenyl vs. This makes the target compound less soluble in aqueous systems but more stable in organic solvents .
• Electron-Withdrawing Groups : The nitrile group’s electron-withdrawing nature may reduce the electron density of the imidazolidine ring, altering its susceptibility to nucleophilic attack compared to ester analogs.

Physicochemical Properties

While experimental data for the target compound are sparse, inferences can be drawn from analogs:

Compound (CAS)	Functional Group	Key Substituents	Predicted Properties
164646-98-4 (Target)	Nitrile (-CN)	4,4-diphenyl	High polarity, thermal stability (>200°C)
130769-39-0	Ester (-COOR)	2-methoxyethyl	Hydrolyzable, surfactant potential
35053-72-6	Carboxylic acid	4,4-diphenyl	Acidic (pKa ~3-4), salt-forming
130769-41-4	Ester (-COOR)	2-phenoxyethyl	Enhanced UV stability, plasticizer use

Biological Activity

1-Imidazolidinepropanenitrile, 2,5-dioxo- (CAS No. 55750-62-4) is a compound that has garnered attention due to its potential biological activities. This article aims to provide a comprehensive overview of its biological properties, including pharmacological effects, mechanisms of action, and relevant case studies.

• Molecular Formula : C13H13Cl2N3O3
• Molecular Weight : 330.17 g/mol
• Solubility : Very soluble in water (182 mg/ml) .
• Log P (Octanol/Water Partition Coefficient) : -0.69, indicating moderate hydrophilicity .

Biological Activity

1-Imidazolidinepropanenitrile, 2,5-dioxo- exhibits various biological activities that can be summarized as follows:

Antimicrobial Activity

Research indicates that compounds with similar structural features exhibit antimicrobial properties. The presence of the imidazolidine ring is often associated with enhanced antibacterial activity. For instance, derivatives of imidazolidines have shown effectiveness against a range of Gram-positive and Gram-negative bacteria.

Anticancer Properties

Studies have demonstrated that compounds containing the imidazolidine structure can induce apoptosis in cancer cells. The mechanism often involves the modulation of signaling pathways such as the PI3K/Akt pathway, which is crucial for cell survival and proliferation.

Enzyme Inhibition

1-Imidazolidinepropanenitrile, 2,5-dioxo- has been investigated for its potential to inhibit specific enzymes involved in disease processes. For example:

• CYP Enzymes : It does not inhibit major CYP enzymes (CYP1A2, CYP2C19, CYP2D6), suggesting a favorable profile for drug interactions .
• Proteases : Some studies suggest that it may inhibit proteases involved in viral replication.

Case Study 1: Antibacterial Efficacy

A study conducted by Smith et al. (2023) evaluated the antibacterial efficacy of various imidazolidine derivatives against Staphylococcus aureus. The study found that compounds similar to 1-Imidazolidinepropanenitrile exhibited significant inhibition zones compared to control groups.

Compound	Inhibition Zone (mm)
Control	0
1-Imidazolidinepropanenitrile	15
Similar Derivative A	18
Similar Derivative B	20

Case Study 2: Anticancer Activity

In a clinical trial involving patients with advanced melanoma, a derivative of 1-Imidazolidinepropanenitrile demonstrated a reduction in tumor size after six weeks of treatment. The trial highlighted the compound's ability to induce apoptosis in malignant cells while sparing normal cells.

The biological activity of 1-Imidazolidinepropanenitrile is attributed to several mechanisms:

• Cell Cycle Arrest : Induces G0/G1 phase arrest in cancer cells.
• Reactive Oxygen Species (ROS) Production : Increases ROS levels leading to oxidative stress and subsequent cell death.
• Modulation of Apoptotic Pathways : Activates caspases and alters Bcl-2 family protein expression.